Cas no 61020-70-0 (5-hydroxy-3-(4-hydroxy-2-methoxyphenyl)-7-methoxy-2,3-dihydro-4H-chromen-4-one)

• Product name: 5-hydroxy-3-(4-hydroxy-2-methoxyphenyl)-7-methoxy-2,3-dihydro-4H-chromen-4-one
• CAS No: 61020-70-0
• MF: C₁₇H₁₆O₆
• MW: 316.305345535278
• CID: 1624430
• PubChem ID: 442670

5-hydroxy-3-(4-hydroxy-2-methoxyphenyl)-7-methoxy-2,3-dihydro-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

• 5-hydroxy-3-(4-hydroxy-2-methoxyphenyl)-7-methoxy-2,3-dihydro-4H-chromen-4-one
• 2,3-Dihydro-5-hydroxy-3-(4-hydroxy-2-methoxyphenyl)-7-methoxy-4H-1-benzopyran-4-one
• 5-hydroxy-3-(4-hydroxy-2-methoxyphenyl)-7-methoxy-2,3-dihydrochromen-4-one
• XC161666
• Cajanol
• 5-hydroxy-3-(4-hydroxy-2-methoxyphenyl)-7 -methoxychroman-4-one
• 4H-1-BENZOPYRAN-4-ONE, 2,3-DIHYDRO-5-HYDROXY-3-(4-HYDROXY-2-METHOXYPHENYL)-7-METHOXY-
• DTXSID00976519
• UNII-U192S21MNA
• SCHEMBL571648
• 5-Hydroxy-3-(4-hydroxy-2-methoxyphenyl)-7-methoxy-2,3-dihydro-4H-1-benzopyran-4-one
• 61020-70-0
• 5-Hydroxy-3-(4-hydroxy-2-methoxyphenyl)-7-methoxychroman-4-one
• 4',5-Dihydroxy-2',7-dimethoxyisoflavanone
• 5-hydroxy-3-(4-hydroxy-2-methoxyphenyl)-7-methoxy-3,4-dihydro-2H-1-benzopyran-4-one
• LMPK12050499
• U192S21MNA
• ConMedNP.1384
• DB-292186
• (3S)-5-hydroxy-3-(4-hydroxy-2-methoxyphenyl)-7-methoxy-2,3-dihydrochromen-4-one

• Inchi： InChI=1S/C17H16O6/c1-21-10-6-13(19)16-15(7-10)23-8-12(17(16)20)11-4-3-9(18)5-14(11)22-2/h3-7,12,18-19H,8H2,1-2H3
• InChI Key： RYYWWFXWFMYKJM-UHFFFAOYSA-N
• SMILES： COC1=CC(=C2C(=C1)OCC(C2=O)C3=C(C=C(C=C3)O)OC)O

Computed Properties

• Exact Mass: 316.09468
• Monoisotopic Mass: 316.09468823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 85.2Ų

Experimental Properties

• PSA: 85.22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids 7-O-methylated isoflavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids O-methylated isoflavonoids 7-O-methylated isoflavonoids